Cas no 245435-08-9 (1,5-Di-tert-butyl-3-bromo-2-propoxybenzene)

• Product Name: 1,5-Di-tert-butyl-3-bromo-2-propoxybenzene
• CAS No: 245435-08-9
• MF: C₁₇H₂₇BrO
• MW: 327.299684762955
• CID: 2133428
• Update Time: 2023-08-04

1,5-Di-tert-butyl-3-bromo-2-propoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-di-tert-butyl-3-bromo-2-propoxybenzene
• OFCBSPVMPWHSKK-UHFFFAOYSA-N
• 1-bromo-3,5-di-tert-butyl-2-propoxybenzene
• 1-Bromo-3,5-di-tert-butyl-2-propoxy-benzene
• 1,5-Di-tert-butyl-3-bromo-2-propoxybenzene

• Inchi： 1S/C17H27BrO/c1-8-9-19-15-13(17(5,6)7)10-12(11-14(15)18)16(2,3)4/h10-11H,8-9H2,1-7H3
• InChI Key： OFCBSPVMPWHSKK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCC)C(C)(C)C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 274
• Topological Polar Surface Area: 9.2